2-amino-2-(3,4-dimethoxyphenyl)acetic Acid
Overview
Description
Synthesis Analysis
Research has explored the potential use of 2-amino-2-(3,4-dimethoxyphenyl)acetic acid as a building block for the synthesis of new bioactive molecules. A 2013 study published in the journal Molecules investigated the synthesis of novel N-heterocyclic carbenes derived from 2-amino-2-(3,4-dimethoxyphenyl)acetic acid.Molecular Structure Analysis
The molecular structure of 2-amino-2-(3,4-dimethoxyphenyl)acetic acid is represented by the InChI code: 1S/C10H13NO4/c1-14-7-4-3-6(5-8(7)15-2)9(11)10(12)13/h3-5,9H,11H2,1-2H3,(H,12,13) and the InChI key: HVFSBZGHEZRVGA-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
2-Amino-2-(3,4-dimethoxyphenyl)acetic acid is a white crystalline powder that is soluble in water and various organic solvents. Its molecular weight is 211.21 g/mol .Scientific Research Applications
Environmental Science
This compound may be used in environmental science to study degradation processes or as a standard in analytical methods for detecting similar compounds in environmental samples .
Analytical Chemistry
In analytical chemistry, 2-amino-2-(3,4-dimethoxyphenyl)acetic Acid is valuable for method development, serving as a standard for calibration and validation of analytical techniques like HPLC and mass spectrometry .
Industrial Applications
While primarily used in research, this compound could potentially be applied in industrial settings for the synthesis of complex organic molecules used in various products .
Safety and Hazards
properties
IUPAC Name |
2-amino-2-(3,4-dimethoxyphenyl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO4/c1-14-7-4-3-6(5-8(7)15-2)9(11)10(12)13/h3-5,9H,11H2,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVFSBZGHEZRVGA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(C(=O)O)N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20378233 |
Source
|
| Record name | 2-amino-2-(3,4-dimethoxyphenyl)acetic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20378233 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-2-(3,4-dimethoxyphenyl)acetic Acid | |
CAS RN |
91819-11-3 |
Source
|
| Record name | 2-amino-2-(3,4-dimethoxyphenyl)acetic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20378233 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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